![molecular formula C15H12N2O2S B2361070 1,3-thiazol-5-ylmethyl N-(1-naphthyl)carbamate CAS No. 477846-04-1](/img/structure/B2361070.png)
1,3-thiazol-5-ylmethyl N-(1-naphthyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-thiazol-5-ylmethyl N-(1-naphthyl)carbamate (1,3-Thiaz-5-yl-Naph) is a chemical compound that has potential applications in various fields, including medicinal chemistry, agrochemistry, and material science. Its molecular formula is C15H12N2O2S .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiazole ring attached to a naphthyl group via a carbamate linkage . The molecular weight of the compound is 284.33 .Physical and Chemical Properties Analysis
The compound has a molecular weight of 284.33 and a molecular formula of C15H12N2O2S . Further physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
Synthesis and Derivatives
- Preparation of Derivatives : 1,3-Thiazol-5-ylmethyl N-(1-naphthyl)carbamate derivatives have been prepared, such as 1-[5-(α-naphthyl)-2H-tetrazol-2-ylacetyl]-4-phenyl thiosemicarbazide, demonstrating significant growth-promoting effects on the plumule of wheat (Synthesis & Eterocyclic, 1986).
Antihyperglycemic Activity
- Antihyperglycemic Evaluation : Thiazole derivatives, including this compound, have been synthesized and assessed for antihyperglycemic activity, showing potential in blood glucose lowering ability (Imran, Yar, & Khan, 2009).
Antiplasmodial Evaluation
- Antiplasmodial Activity : A series of naphtho[2,1-d]thiazoles prepared from 1,3-thiazole derivatives displayed promising in vitro activity against the multiresistant K1 Plasmodium falciparum strain, suggesting their potential use in treating malaria (Cohen et al., 2012).
Antimicrobial Activity
- Antimicrobial Properties : Synthesized derivatives of this compound have shown significant antimicrobial activity against various bacterial strains, indicating their potential as effective antimicrobial agents (Abdelhamid, Ismail, El Gendy, & Ghorab, 2008).
Sensing Applications
- Detection of Biomarkers : Studies have utilized Eu3+ functionalized metal-organic frameworks for detecting 1-Naphthol, a biomarker for the insecticide carbaryl, in human urine, highlighting its potential application in health monitoring (Qin & Yan, 2018).
Mechanism of Action
The mechanism of action of this compound is not specified in the search results. Its potential applications in medicinal chemistry and agrochemistry suggest it may interact with biological systems in a meaningful way.
Properties
IUPAC Name |
1,3-thiazol-5-ylmethyl N-naphthalen-1-ylcarbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2S/c18-15(19-9-12-8-16-10-20-12)17-14-7-3-5-11-4-1-2-6-13(11)14/h1-8,10H,9H2,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXNDYAUTFQRKTA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)OCC3=CN=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>42.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24818803 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.